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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Hydroxy Dynasore, a potent inhibitor of
dynamin, and its application in the study of clathrin-mediated endocytosis (CME). This
document details the compound's mechanism of action, provides key quantitative data, outlines
experimental protocols for its use, and presents visual workflows and signaling pathways to
facilitate a deeper understanding of its utility in research and drug development.

Introduction to Hydroxy Dynasore

Hydroxy Dynasore, also known as Dyngo-4a, is a cell-permeable small molecule that acts as
a potent and specific inhibitor of the GTPase activity of dynamin.[1][2] Dynamin is a large
GTPase essential for the scission of newly formed vesicles from the plasma membrane during
endocytosis, including the clathrin-mediated pathway.[3][4] By inhibiting dynamin, Hydroxy
Dynasore effectively blocks the final step of vesicle budding, making it a valuable tool for
investigating the mechanisms of CME and for screening potential therapeutic agents that target
this pathway.[1][5] Compared to its analog, Dynasore, Hydroxy Dynasore exhibits improved
potency and reduced cytotoxicity.[1]
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Core Data and Properties

A summary of the key quantitative data for Hydroxy Dynasore is presented below, offering a
quick reference for experimental design.

Table 1: Chemical and Physical Properties of Hydroxy
Dynasore

Property Value

Molecular Weight 338.31 g/mol [2][6]

Molecular Formula C18H14N205[2]

CAS Number 1256493-34-1[2][6]

Appearance Faintly yellow to dark yellow powder[7]
Solubility Soluble to 100 mM in DMSO[2][6]
Storage Store at -20°CJ[2][6]

Table 2: Inhibitory Activity of Hydroxy Dynasore

Target ICso0 Value Conditions
Dynamin 1 0.38 uM[1][2][6] Brain recombinant
Dynamin 2 2.3 uM[1][8] Recombinant mouse

. . . Transferrin uptake in U20S
Clathrin-Mediated Endocytosis 5.7 uM[1][5] I
cells

Botulinum Neurotoxin A

16.0 £ 1.2 yM[1] Cultured hippocampal neurons
(BONT/A-Hc) uptake

Mechanism of Action

Clathrin-mediated endocytosis is a fundamental cellular process for the internalization of a wide
range of molecules, from nutrients to signaling receptors.[9][10] The process is initiated by the
recruitment of adaptor protein 2 (AP2) and clathrin to the plasma membrane, leading to the
formation of a clathrin-coated pit.[9][10] As the pit invaginates, it sequesters cargo. The final
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step, vesicle scission, is mediated by the GTPase dynamin.[3][4] Dynamin polymerizes around
the neck of the invaginated pit, and upon GTP hydrolysis, it constricts and severs the vesicle
from the parent membrane.[4][11]

Hydroxy Dynasore inhibits the GTPase activity of dynamin.[1] This inhibition prevents the
conformational changes in dynamin necessary for membrane fission, leading to an
accumulation of clathrin-coated pits arrested at the plasma membrane.[12]
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Mechanism of Hydroxy Dynasore in CME
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Experimental Workflow: Transferrin Uptake Assay
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Signaling Pathway of Clathrin-Mediated Endocytosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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